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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

Cat. No.: B2849434 Get Quote

Propargyl Alcohol Propoxylate: A
Comprehensive Technical Review
For Researchers, Scientists, and Drug Development Professionals

Propargyl alcohol propoxylate (PAP) is a versatile organic compound with significant

applications across various scientific and industrial fields. This technical guide provides an in-

depth overview of its core physical and chemical properties, detailed experimental protocols for

their determination, and visualizations of its synthesis and reactivity. This document is intended

to serve as a valuable resource for professionals engaged in research, development, and

quality control involving this compound.
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Identifier Value

IUPAC Name 2-(prop-2-yn-1-yloxy)propan-1-ol[1]

CAS Number 3973-17-9[2][3][4]

Molecular Formula C₆H₁₀O₂[2][3][4][5]

Molecular Weight 114.14 g/mol [1][2][6]

Synonyms

PAP, Propargylalcoholpropoxylate, 1-(2-

Propynyloxy)-2-propanol, 4-Oxa-1-heptyn-6-

ol[3][4][5]

Physical Properties
Propargyl alcohol propoxylate is typically a clear, colorless to yellowish liquid.[6][7][8] A

summary of its key physical properties is presented below.
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Property Value Conditions

Boiling Point 179.8 °C[5][9] at 760 mmHg

40-41 °C[4][7] at 3 Torr

Melting Point Data not available

Density 0.987 g/cm³[5][9]

0.97 - 0.98 g/cm³[10] at 20 °C

Refractive Index 1.447[5][9]

1.4430 - 1.4455[10] at 20 °C

Vapor Pressure 0.274 mmHg[5][9] at 25 °C

Flash Point 69 °C[5][9] Closed Cup

Solubility

Miscible with water and most

polar organic solvents.[6][7]

Soluble in methanol, ethanol,

and acetone.[8]

pH 6.0 - 7.5[10]

Chemical Properties and Reactivity
The chemical behavior of propargyl alcohol propoxylate is primarily dictated by its two

functional groups: the terminal alkyne (C≡C-H) and the secondary hydroxyl (-OH) group.

3.1. Reactivity of the Terminal Alkyne

The terminal alkyne group is the most reactive site in the molecule, making it a valuable

building block in organic synthesis.[2][11] This functionality allows PAP to participate in a

variety of chemical transformations:

Acidic Proton: The hydrogen atom attached to the sp-hybridized carbon is weakly acidic (pKa

≈ 25) and can be removed by a strong base (e.g., sodium amide, NaNH₂) to form a

nucleophilic acetylide anion.[12][13]
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Nucleophilic Substitution and Addition: The resulting acetylide ion is a potent nucleophile that

can react with various electrophiles, such as primary alkyl halides, in SN2 reactions to form

new carbon-carbon bonds.[12][14] It can also participate in nucleophilic addition reactions

with carbonyl compounds and epoxides.[14]

Electrophilic Addition: Similar to alkenes, the carbon-carbon triple bond can undergo

electrophilic addition reactions with reagents like hydrogen halides (HX) and halogens (X₂).

[13]

Hydration: In the presence of a mercury catalyst, the alkyne can undergo hydration to form a

methyl ketone.[13]

Coupling Reactions: The terminal alkyne can participate in various coupling reactions, such

as the Sonogashira coupling, which forms a carbon-carbon bond between the alkyne and an

aryl or vinyl halide.[2]

3.2. Stability and Decomposition

Propargyl alcohol propoxylate is stable under recommended storage conditions.[8] However,

it can be reactive and may undergo polymerization, especially at elevated temperatures or in

the presence of a base.[2] Thermal decomposition at high temperatures (≥1020 K) can

generate hazardous products such as acetylene, formaldehyde, and carbon monoxide.[2] It is

incompatible with strong oxidizing agents.[15]

Synthesis Workflow
Propargyl alcohol propoxylate is synthesized via the base-catalyzed propoxylation of

propargyl alcohol.[2][3] The process involves the nucleophilic ring-opening of propylene oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.organicchemistrytutor.com/lessons/alkynes/
https://www.chemistrysteps.com/alkylation-terminal-alkynes/
https://www.chemistrysteps.com/alkylation-terminal-alkynes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/10%3A_Alkenes_and_Alkynes/10.08%3A_Alkynes
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/10%3A_Alkenes_and_Alkynes/10.08%3A_Alkynes
https://www.benchchem.com/product/b2849434
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.mallakchemicals.com/metal-finishing-chemicals/propargyl-alcohol-po-c6h1002-cas-no-3973-17-9.html
https://www.benchchem.com/product/b2849434
https://www.benchchem.com/product/b2849434
https://aksci.com/sds/X0064_SDS.pdf
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.benchchem.com/product/b2849434
https://www.zxchem.com/products/propargyl-alcohol-propoxylate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propargyl Alcohol

Reaction VesselPropylene Oxide

Base Catalyst
(e.g., KOH, NaOH)

Alkoxide FormationDeprotonation Nucleophilic Attack
(Ring Opening)

SN2 Mechanism Protonation Propargyl Alcohol
Propoxylate (PAP)

Purification
(e.g., Distillation) Purified PAP

Click to download full resolution via product page

Caption: Base-catalyzed synthesis of propargyl alcohol propoxylate.

Corrosion Inhibition Mechanism
Propargyl alcohol and its derivatives are effective corrosion inhibitors, particularly for ferrous

metals in acidic environments.[2][6][16] The mechanism involves the adsorption of the

molecule onto the metal surface, forming a protective barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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